![molecular formula C9H14O3 B6177167 rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid CAS No. 2648895-27-4](/img/no-structure.png)
rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid (ROHBCA) is a natural compound found in many plants, including those belonging to the family Asteraceae. ROHBCA is a cyclic dicarboxylic acid derivative with a bicyclic structure, consisting of a six-membered ring fused to a three-membered ring. It is an important intermediate in the biosynthesis of many natural products and has been studied extensively for its potential therapeutic applications. In addition, ROHBCA has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory, antioxidant, and anti-tumor properties. In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to have anti-bacterial, anti-viral, and anti-fungal properties. It has also been found to have anti-allergic and anti-asthmatic properties. Furthermore, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been studied for its potential use in the treatment of diabetes, obesity, and hypertension.
Mechanism of Action
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to act on multiple cellular pathways. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to inhibit the production of nitric oxide, which is a key mediator of inflammation. rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has also been found to inhibit the activation of NF-κB, a transcription factor involved in the regulation of inflammatory genes. Finally, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to activate the PPAR-γ receptor, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to have a wide range of biochemical and physiological effects. In animal models, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to reduce inflammation, improve insulin sensitivity, and reduce the production of pro-inflammatory cytokines. In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to have anti-oxidant, anti-bacterial, anti-viral, and anti-fungal properties. Furthermore, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to reduce the production of reactive oxygen species and inhibit the production of nitric oxide. Finally, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has been found to reduce the risk of cardiovascular disease, improve cognitive function, and reduce the risk of cancer.
Advantages and Limitations for Lab Experiments
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has several advantages over other compounds for use in laboratory experiments. It is readily available, inexpensive, and can be synthesized in a variety of ways. In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid is stable, non-toxic, and has a wide range of biochemical and physiological effects. However, there are some limitations to using rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid in laboratory experiments. It is difficult to synthesize in large quantities and the synthesis process is time-consuming. In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid is not soluble in water, which can limit its use in certain experiments.
Future Directions
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid has many potential applications in the field of medicine and biotechnology. The compound has been found to have anti-inflammatory, antioxidant, and anti-tumor properties, and could be used to treat a variety of diseases. In addition, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid could be used to develop new drugs and treatments for diseases such as diabetes, obesity, and hypertension. Furthermore, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid could be used to develop new anti-bacterial, anti-viral, and anti-fungal drugs. Finally, rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid could be used to develop new drugs and treatments for cancer, cardiovascular disease, and cognitive decline.
Synthesis Methods
Rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid can be synthesized in a variety of ways, including the use of Grignard reagents and the Fischer indole synthesis. The most commonly used method is the Grignard reaction, which involves the reaction of a Grignard reagent with an aldehyde to form a bicyclic dicarboxylic acid. This method has been used to synthesize rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid from benzaldehyde and a variety of Grignard reagents, including magnesium chloride and magnesium bromide. The Fischer indole synthesis is another method used to synthesize rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid. This method involves the reaction of an indole with an aldehyde in the presence of a base to form a bicyclic dicarboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid involves the following steps: protection of the hydroxyl group, formation of the bicyclic ring system, introduction of the carboxylic acid group, and deprotection of the hydroxyl group.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Ethanol", "Acetic anhydride", "Pyridine", "Triethylamine", "Methanesulfonic acid", "Sodium borohydride", "Sodium cyanoborohydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Ethanol", "Methanol", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Diethyl ether", "Ethanol" ], "Reaction": [ "Cyclopentadiene is reacted with maleic anhydride in the presence of sodium hydroxide to form the Diels-Alder adduct.", "The Diels-Alder adduct is then treated with methanol and hydrochloric acid to form the methyl ester of the adduct.", "The methyl ester is then hydrolyzed with sodium bicarbonate to form the carboxylic acid.", "The carboxylic acid is then protected with acetic anhydride and pyridine to form the corresponding acetyl ester.", "The acetyl ester is then reduced with sodium borohydride or sodium cyanoborohydride to form the corresponding alcohol.", "The alcohol is then deprotected with methanesulfonic acid to form the desired compound.", "The hydroxyl group can also be protected with chloroacetic acid and sodium hydroxide to form the corresponding ester, which can then be reduced and deprotected to form the desired compound." ] } | |
CAS RN |
2648895-27-4 |
Product Name |
rac-(1R,3R,5S,6R)-6-hydroxybicyclo[3.2.1]octane-3-carboxylic acid |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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